(E)-2-Benzylidenecyclohexanone
Overview
Description
“(E)-2-Benzylidenecyclohexanone” is a yellow, crystalline compound that belongs to the family of α, β-unsaturated ketones. It is also known as 2-(benzylidene)cyclohexanone or alpha-methylene cyclohexanone. Its basic structure consists of a cyclohexanone ring with a benzylidene group attached .
Molecular Structure Analysis
The molecular formula of “(E)-2-Benzylidenecyclohexanone” is C13H14O . It has an average mass of 186.250 Da and a monoisotopic mass of 186.104462 Da . The structure consists of a cyclohexanone ring with a benzylidene group attached .
Physical And Chemical Properties Analysis
“(E)-2-Benzylidenecyclohexanone” has a melting point of 53-55 ºC and a boiling point of 180-184 ºC at 14 mmHg . Its density is approximately 1.1±0.1 g/cm3 . Other properties include a vapour pressure of 0.0±0.7 mmHg at 25°C, an enthalpy of vaporization of 57.3±3.0 kJ/mol, and a flash point of 136.0±13.2 °C .
Scientific Research Applications
Novel Synthesis Methods
(E)-2-Benzylidenecyclohexanone and its derivatives have been explored in various novel synthesis methods. Handayani et al. (2017) presented a rapid and simple method to synthesize substituted benzylidenecyclohexanone using microwave-assisted organic synthesis. This process involved mixing cyclohexanone with 4-hydroxybenzaldehyde in acidic conditions, yielding a brownish-purple powder (Handayani, Budimarwanti, & Haryadi, 2017).
Application in Ring-Opening Polymerization
In the field of polymer chemistry, (E)-2-Benzylidenecyclohexanone derivatives have been used in the synthesis and ring-opening polymerization of functional cyclic esters. Trollsås et al. (2000) described the synthesis and homopolymerization of new cyclic esters containing protected functional groups, generated by the Baeyer−Villiger oxidation of the corresponding cyclohexanone derivative (Trollsås et al., 2000).
Ligands in Asymmetric Catalysis
A significant application of (E)-2-Benzylidenecyclohexanone derivatives lies in asymmetric catalysis. Schiffers et al. (2006) developed a protocol for resolving racemic 2-aminocyclohexanol derivatives, which involved debenzylation and derivatization, leading to a variety of substituted derivatives. These compounds were used as ligands in asymmetric catalysis, showing high enantiomeric excess in phenyl transfer reactions and transfer hydrogenations (Schiffers et al., 2006).
Novel Heterocyclic Compounds Synthesis
Ghoneim (2012) reported the synthesis of several heterocyclic compounds from (E)-2- benzylidenecyclohexanone. These compounds exhibited potential biological activity, further emphasizing the versatility of (E)-2-Benzylidenecyclohexanone in synthesizing biologically active compounds (Ghoneim, 2012).
Inhibitors of Acetylcholinesterase and Butyrylcholinesterase
Leong et al. (2016) synthesized 2-benzoyl-6-benzylidenecyclohexanone analogs as potent dual inhibitors of acetylcholinesterase and butyrylcholinesterase. These compounds showed potential as therapeutic agents for cognitive diseases like Alzheimer's due to their high inhibition of both enzymes (Leong et al., 2016).
Analgesic and Anti-inflammatory Agents
Liu et al. (2013) explored 2-(E)-substituted benzylidene-6-(N-substituted aminomethyl)cyclohexanones and cyclohexanols as analgesic and anti-inflammatory agents. Their study indicated that some of these compounds exhibited moderate analgesic activity and more anti-inflammatory activity than ibuprofen, highlighting their potential as nonsteroidal anti-inflammatory agents (Liu, Yu, Li, Pang, & Zhao, 2013).
High-Temperature Water Reactions
Bi et al. (2006) investigated the reactivity of 2,6-dibenzylidenecyclohexanone derivatives in high-temperature water under microwave conditions. They observed retro-Claisen–Schmidt processes, leading to the formation of a 2-benzylidenecyclohexanone derivative and an aryl aldehyde, demonstrating the chemical behavior of these compounds under specific conditions (Bi, Higham, Scott, & Strauss, 2006).
Nitric Oxide Inhibitory Activity
Leong et al. (2015) synthesized 2-benzoyl-6-benzylidenecyclohexanone analogs and evaluated them for nitric oxide inhibition and antioxidant activity. Some compounds demonstrated significant NO inhibitory activity, indicating their potential as anti-inflammatory agents (Leong et al., 2015).
Solvent-Free Synthesis
Zhang et al. (2005) reported a solvent-free synthesis of α,α′-bis(substituted benzylidene) cycloalkanones under microwave irradiation, catalyzed by lanthanide amides. This method highlights a green synthetic methodology for these compounds (Zhang, Wang, Sheng, & Zhou, 2005).
Polycyclic Ferrocenylthiazepine Derivatives
Sánchez García et al. (2017) conducted a study on the synthesis and characterization of polycyclic ferrocenylthiazepine derivatives, including E,E-2,6-bis-(ferrocenylmethylidene)-cyclohexanone. These compounds exhibited promising biological activities, suggesting potential pharmacological applications (Sánchez García et al., 2017).
Liquid Crystalline Systems
Thestructure and properties of (E)-2-Benzylidenecyclohexanone derivatives have been investigated for their application in liquid-crystalline systems. For example, Krivoshey et al. (2006) studied the spatial structure of (Z)-(5R)-methyl-2-(4-phenylbenzylidene)cyclohexanone and its photochemical isomerization to understand its application in liquid-crystalline materials. Their research provided insights into the molecular structure and potential applications in materials science (Krivoshey et al., 2006).
Mechanism of Action
The mechanism of action of “(E)-2-Benzylidenecyclohexanone” in pharmaceuticals depends on the specific compound being synthesized . In the production of perfumes and fragrances, its mechanism of action is based on the interaction of the compound with other fragrance ingredients to create a desired scent .
properties
IUPAC Name |
(2E)-2-benzylidenecyclohexan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14O/c14-13-9-5-4-8-12(13)10-11-6-2-1-3-7-11/h1-3,6-7,10H,4-5,8-9H2/b12-10+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCDPHYIZVFJQCD-ZRDIBKRKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=O)C(=CC2=CC=CC=C2)C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(=O)/C(=C/C2=CC=CC=C2)/C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-2-Benzylidenecyclohexanone | |
CAS RN |
1467-15-8, 5682-83-7 | |
Record name | Cyclohexanone, 2-(phenylmethylene)-, (E)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001467158 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-benzylidenecyclohexan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.677 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Feasible Synthetic Routes
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